Cas no 2034264-65-6 (1-(4-chlorophenyl)-4-{4-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}butane-1,4-dione)

• Product Name: 1-(4-chlorophenyl)-4-{4-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}butane-1,4-dione
• CAS No: 2034264-65-6
• MF: C₂₀H₂₀ClF₃N₄O₂
• MW: 440.846613883972
• CID: 5549239
• PubChem ID: 91817848
• Update Time: 2025-06-09

1-(4-chlorophenyl)-4-{4-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}butane-1,4-dione Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorophenyl)-4-(4-(2-methyl-6-(trifluoromethyl)pyrimidin-4-yl)piperazin-1-yl)butane-1,4-dione
• 2034264-65-6
• F6523-0542
• 1-(4-chlorophenyl)-4-{4-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}butane-1,4-dione
• AKOS025326031
• 1-(4-chlorophenyl)-4-[4-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl]butane-1,4-dione

• Inchi： 1S/C20H20ClF3N4O2/c1-13-25-17(20(22,23)24)12-18(26-13)27-8-10-28(11-9-27)19(30)7-6-16(29)14-2-4-15(21)5-3-14/h2-5,12H,6-11H2,1H3
• InChI Key： ZXDLMUQQWKSAHA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(CCC(N1CCN(C2C=C(C(F)(F)F)N=C(C)N=2)CC1)=O)=O

Computed Properties

• Exact Mass: 440.1226881g/mol
• Monoisotopic Mass: 440.1226881g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 605
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 66.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(4-chlorophenyl)-4-{4-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}butane-1,4-dione

Introduction to 1-(4-chlorophenyl)-4-{4-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}butane-1,4-dione (CAS No. 2034264-65-6)

1-(4-chlorophenyl)-4-{4-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}butane-1,4-dione (CAS No. 2034264-65-6) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This molecule, characterized by its intricate structural framework, combines a chlorophenyl moiety with a piperazine ring linked to a pyrimidine derivative. The presence of multiple substituents, including a methyl group and a trifluoromethyl group, imparts unique electronic and steric properties that make it a promising candidate for further exploration in medicinal chemistry.

The structural design of this compound reflects a deliberate approach to modulate its pharmacokinetic and pharmacodynamic profiles. The butane-1,4-dione core provides a rigid scaffold, enhancing the compound's potential for binding to biological targets with high specificity. This structural motif is often employed in the development of central nervous system (CNS) drugs due to its ability to cross the blood-brain barrier efficiently. The combination of these features positions this molecule as a valuable tool for investigating novel therapeutic avenues.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and interactions of such complex molecules with greater accuracy. The chlorophenyl group, known for its ability to engage in hydrophobic interactions and π-stacking, could play a crucial role in stabilizing the compound's binding to protein targets. Meanwhile, the piperazine moiety is frequently incorporated into drug molecules due to its capacity to form hydrogen bonds and interact with aromatic residues in proteins. These interactions are critical for achieving high affinity and selectivity in drug design.

The pyrimidine derivative attached to the piperazine ring introduces additional functionality that can be exploited for modulating receptor activity. Pyrimidines are ubiquitous scaffolds in bioactive molecules, often found in antiviral and anticancer agents. The presence of a methyl group at the 2-position and a trifluoromethyl group at the 6-position further enhances the compound's lipophilicity and metabolic stability, which are essential attributes for a drug candidate. These substituents can also influence the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, excretion, and toxicity (ADMET).

In the context of current research trends, this compound aligns well with the growing interest in multitargeted drug discovery. By integrating multiple pharmacophoric elements into a single molecule, it has the potential to simultaneously modulate several biological pathways. This approach is particularly relevant in treating complex diseases that involve multiple dysregulated pathways. For instance, compounds with dual or triple mechanisms of action are being actively explored in oncology and neurology.

Another exciting aspect of this molecule is its potential application in designing next-generation kinase inhibitors. Kinases are key enzymes involved in numerous cellular processes, making them attractive targets for therapeutic intervention. The structural features of this compound, particularly the interaction between the pyrimidine moiety and kinase active sites, suggest that it could exhibit inhibitory activity against specific kinases. Such activity could be harnessed for developing treatments against cancers or inflammatory diseases driven by aberrant kinase signaling.

The synthesis of this compound presents an intriguing challenge due to its complex architecture. However, modern synthetic methodologies have made it increasingly feasible to construct such molecules efficiently. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have been instrumental in assembling the various fragments into the desired structure. These advances have not only improved yield but also enabled access to novel analogs through structural diversification.

Evaluation of this compound's biological activity has begun in several research laboratories worldwide. Preliminary studies have shown promising results in vitro, indicating potential efficacy against certain disease models. These early findings are encouraging and warrant further investigation into its mechanism of action and therapeutic potential. Collaborative efforts between synthetic chemists and biologists are essential for translating these findings into clinical applications.

The development of novel drug candidates is often accompanied by rigorous safety assessments to ensure their suitability for human use. Given the complexity of this molecule, comprehensive toxicological studies are underway to evaluate its safety profile thoroughly. These studies will assess various parameters, including acute toxicity, chronic toxicity, genotoxicity, and carcinogenicity. Such evaluations are critical for determining whether this compound can progress into clinical trials without posing significant risks.

The impact of computational modeling on drug discovery cannot be overstated. Advanced software tools allow researchers to simulate molecular interactions at an atomic level, providing insights into how this compound might behave within biological systems. These simulations can guide optimization efforts by identifying key structural modifications that could enhance potency or selectivity. By integrating experimental data with computational predictions, researchers can accelerate the discovery process significantly.

In conclusion,1-(4-chlorophenyl)-4-{4-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}butane-1,4-dione (CAS No. 2034264-65-6) represents a compelling example of how structural complexity can be leveraged to develop innovative therapeutic agents. Its unique combination of pharmacophoric elements makes it a versatile scaffold for exploring new treatment strategies across multiple therapeutic areas. As research progresses，this molecule holds promise as a lead compound or building block for future drugs，contributing significantly to advancements in medicinal chemistry。